Cas no 61452-17-3 (4H-1,3-Thiazin-2-amine, 5,6-dihydro-N-(4-methoxyphenyl)-N-methyl-)
61452-17-3 structure
Product Name:4H-1,3-Thiazin-2-amine, 5,6-dihydro-N-(4-methoxyphenyl)-N-methyl-
CAS No:61452-17-3
MF:C12H16N2OS
MW:236.333241462708
CID:478825
PubChem ID:23264836
Update Time:2025-04-19
4H-1,3-Thiazin-2-amine, 5,6-dihydro-N-(4-methoxyphenyl)-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,3-Thiazin-2-amine, 5,6-dihydro-N-(4-methoxyphenyl)-N-methyl-
- N-(4-methoxyphenyl)-N-methyl-5,6-dihydro-4H-1,3-thiazin-2-amine
- 61452-17-3
- DTXSID60631879
-
- Inchi: 1S/C12H16N2OS/c1-14(12-13-8-3-9-16-12)10-4-6-11(15-2)7-5-10/h4-7H,3,8-9H2,1-2H3
- InChI Key: PJVUKZDXFKNAME-UHFFFAOYSA-N
- SMILES: S1C(=NCCC1)N(C)C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 236.09848
- Monoisotopic Mass: 236.09833431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 24.83
4H-1,3-Thiazin-2-amine, 5,6-dihydro-N-(4-methoxyphenyl)-N-methyl- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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